Cas no 779339-16-1 (Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate)

Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate is a specialized carbamate derivative featuring a piperidine core substituted with a 3,5-difluorobenzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The tert-butyl carbamate moiety enhances stability, while the difluorobenzyl group may influence binding affinity and metabolic properties. Its well-defined structure allows for precise modifications, making it valuable for drug discovery applications, particularly in the development of CNS-targeting agents or enzyme inhibitors. The compound is typically handled under controlled conditions to ensure purity and consistency in research settings.

Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate structure

779339-16-1 structure

Product Name:Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate

CAS No:779339-16-1

MF:C₁₇H₂₄F₂N₂O₂

MW:326.381471633911

CID:4788219

Update Time:2025-05-22

Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate
- tert-butyl N-[1-[(3,5-difluorophenyl)methyl]piperidin-4-yl]carbamate
- tert-Butyl (1-(3,5-difluorobenzyl)piperidin-4-yl)carbamate
- Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate
- Inchi： 1S/C17H24F2N2O2/c1-17(2,3)23-16(22)20-15-4-6-21(7-5-15)11-12-8-13(18)10-14(19)9-12/h8-10,15H,4-7,11H2,1-3H3,(H,20,22)
- InChI Key： JUFASUSPQFHDEK-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)CN1CCC(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 383
XLogP3: 3.2
Topological Polar Surface Area: 41.6

Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM525328-1g	tert-Butyl (1-(3,5-difluorobenzyl)piperidin-4-yl)carbamate	779339-16-1	97%	1g	$370	2022-08-31
Fluorochem	064073-1g	tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate	779339-16-1	95%	1g	￡330.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660147-1g	Tert-butyl (1-(3,5-difluorobenzyl)piperidin-4-yl)carbamate	779339-16-1	98%	1g	￥5439.00	2024-07-28
Crysdot LLC	CD11057990-1g	tert-Butyl (1-(3,5-difluorobenzyl)piperidin-4-yl)carbamate	779339-16-1	97%	1g	$370	2024-07-18

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Additional information on Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate

Comprehensive Overview of Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate (CAS No. 779339-16-1)

Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate, with the CAS number 779339-16-1, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of the 3,5-difluorobenzyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for fluorinated piperidine derivatives has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in compounds like Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate for their potential applications in neurodegenerative disease research and GPCR modulation. These areas align with trending topics in the scientific community, such as the search for novel Alzheimer's disease therapeutics and pain management solutions.

The synthesis of CAS 779339-16-1 typically involves multi-step organic reactions, including carbamate formation and N-alkylation strategies. Its structural features—such as the tert-butyl carbamate protecting group—make it a valuable intermediate in peptide mimetics and small molecule drug development. Notably, its lipophilic nature and hydrogen-bond acceptor capacity contribute to its relevance in optimizing drug-like properties during lead compound optimization.

From an industrial perspective, Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate is often sourced by pharmaceutical companies engaged in high-throughput screening (HTS) libraries. Its compatibility with parallel synthesis techniques and combinatorial chemistry approaches further underscores its utility in modern drug discovery pipelines. Frequently searched questions related to this compound include: "What are the synthetic routes for 779339-16-1?" and "How does fluorination impact piperidine bioavailability?"—reflecting the compound's technical significance.

Quality control of CAS 779339-16-1 is critical, with analytical methods like HPLC, NMR, and mass spectrometry ensuring purity standards. Regulatory compliance for such intermediates is stringent, particularly when used in Good Manufacturing Practice (GMP) environments. The compound's stability under various storage conditions (e.g., inert atmosphere, low temperature) is another frequently discussed topic among researchers.

Emerging applications of this compound include its role in proteolysis-targeting chimera (PROTAC) design and covalent inhibitor development—two cutting-edge areas in targeted protein degradation. Its difluorobenzyl group may also facilitate 18F-radiolabeling for positron emission tomography (PET) tracer synthesis, addressing the growing interest in molecular imaging technologies.

In summary, Tert-Butyl 1-(3,5-difluorobenzyl)piperidin-4-ylcarbamate (779339-16-1) represents a multifaceted tool for medicinal chemists, bridging traditional synthetic chemistry with contemporary drug discovery paradigms. Its alignment with trending research themes—from CNS drug development to precision medicine—ensures its continued relevance in both academic and industrial settings.